(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate

• IUPAC Name: (1-methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate
• InChI: InChI=1S/C18H17NO4/c1-12-15-10-6-5-9-14(15)11-16(19(21)22)17(12)23-18(20)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key: IIMZCWMVOYEZGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC2=CC(=C1OC(=O)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate is an organic compound that belongs to the class of nitroaromatic esters This compound is characterized by the presence of a nitro group, a methyl group, and a benzoate ester linked to a tetrahydronaphthalene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate typically involves the nitration of a suitable precursor followed by esterification. One common method involves the nitration of 1-methyl-5,6,7,8-tetrahydronaphthalene using a mixture of concentrated nitric and sulfuric acids to introduce the nitro group at the 3-position. The resulting nitro compound is then subjected to esterification with benzoic acid or its derivatives in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid, to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, using continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or iron powder in acidic conditions.

Substitution: The benzoate ester can undergo nucleophilic substitution reactions, where the ester group is replaced by other nucleophiles such as amines or alcohols.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or iron powder with hydrochloric acid.

Substitution: Amines or alcohols in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation: Potassium permanganate in an alkaline medium or chromium trioxide in an acidic medium.

Major Products

Reduction: (1-Methyl-3-amino-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate.

Substitution: Various substituted benzoates depending on the nucleophile used.

Oxidation: (1-Carboxy-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate.

Scientific Research Applications

(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of (1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate depends on its specific application. In biological systems, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The benzoate ester moiety may also play a role in modulating the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Similar Compounds

(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) acetate: Similar structure but with an acetate ester instead of a benzoate ester.

(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) propionate: Similar structure but with a propionate ester.

(1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) butyrate: Similar structure but with a butyrate ester.

Uniqueness

The uniqueness of (1-Methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate lies in its specific ester group, which can influence its reactivity, solubility, and biological activity. The benzoate ester may provide distinct advantages in terms of stability and interaction with biological targets compared to other ester derivatives.